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Compound of Interest

Compound Name: 4-Amino-1-Boc-piperidine

Cat. No.: B103825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

4-Amino-1-Boc-piperidine (CAS No: 87120-72-7).[1][2][3] The information herein is compiled

from various safety data sheets (SDS) to ensure a thorough understanding of the potential

hazards and the necessary precautions for its use in a laboratory or drug development setting.

Hazard Identification and Classification
4-Amino-1-Boc-piperidine is classified as a hazardous chemical.[3] The primary hazards

associated with this compound are its potential to cause severe skin burns, serious eye

damage, and respiratory irritation. It is also harmful if swallowed.[1][2]

GHS Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. The classifications for 4-Amino-1-Boc-
piperidine are summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation Category 1B / 2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation[2][4]

Serious Eye Damage/Eye

Irritation
Category 1 / 2

H318: Causes serious eye

damage / H319: Causes

serious eye irritation[2][4]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation[1][2][4]

Hazard Pictograms and Signal Word
Pictograms:

GHS05: Corrosion

GHS07: Exclamation Mark

Signal Word: Danger[1][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Amino-1-Boc-piperidine is

provided in the table below.
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Property Value

Molecular Formula C10H20N2O2[1]

Molecular Weight 200.28 g/mol [1][2]

Appearance Light yellow to yellow solid[5]

Melting Point 44-48 °C

Boiling Point 80 °C at 0.037 mmHg

Solubility Insoluble in water.

Synonyms
tert-butyl 4-aminopiperidine-1-carboxylate, 1-

Boc-4-piperidinamine[1][2][6]

Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with 4-Amino-1-Boc-
piperidine.

Safe Handling Procedures
Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat.[1][3] A NIOSH-approved respirator

may be necessary if ventilation is inadequate or if dust is generated.[3]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in areas

where the chemical is handled or stored.[3]

General Precautions: Avoid contact with skin, eyes, and clothing.[3] Avoid breathing dust.[1]

Minimize dust generation and accumulation.[3]

Storage Conditions
Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

Temperature: Store in a cool place.[1]
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Incompatible Materials: Store away from strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[3]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is a critical step in ensuring laboratory safety. The following

decision tree can guide the user in selecting the correct PPE for handling 4-Amino-1-Boc-
piperidine.

Required PPE

Start: Assess Task

Handling Solid Material?

Handling Solution?

Weighing or Transferring Powder?

Dissolving Solid?

Reaction Setup/Workup?

Potential for Dust Generation?

Potential for Splashing?

Minimum PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

No

Enhanced Eye/Face Protection:
- Safety Goggles

- Face Shield

Yes

No

Respiratory Protection:
- Use in Fume Hood

- Consider N95 Respirator

Yes

Click to download full resolution via product page

PPE Selection Workflow

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is essential in case of exposure. Always seek medical

attention after administering first aid.
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If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

plenty of water for at least 15 minutes. Consult a physician.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a

POISON CENTER or doctor/physician.[1][3]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[1][3]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: Hazardous combustion products include carbon oxides and nitrogen

oxides (NOx).[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear for firefighting.[3]

Accidental Release Measures and Spill Cleanup
Protocol
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Experimental Protocol: Spill Cleanup

Evacuate and Secure the Area: Immediately alert others in the vicinity. Evacuate non-

essential personnel from the spill area. Restrict access to the area.

Ensure Proper Ventilation: If the spill occurs outside of a fume hood, ensure the area is well-

ventilated. If safe to do so, open windows.
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Don Personal Protective Equipment (PPE): At a minimum, wear a lab coat, chemical-

resistant gloves (nitrile is a common choice), and safety goggles. If there is a risk of dust

inhalation, a NIOSH-approved respirator is required.

Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust.

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads) to contain the spill.

Collect the Spilled Material:

Solids: Carefully sweep the material into a designated, labeled waste container. Use a

dustpan and brush. Avoid using a vacuum cleaner unless it is specifically designed for

hazardous dust.

Liquids: Use absorbent pads or material to soak up the liquid. Place the contaminated

absorbent material into a labeled, sealable waste container.

Decontaminate the Area: Once the bulk of the spill has been collected, decontaminate the

spill area with a suitable solvent (e.g., soap and water), followed by a final rinse with water.

Collect all decontamination materials for proper disposal.

Dispose of Waste: All contaminated materials, including PPE, must be disposed of as

hazardous waste in accordance with local, state, and federal regulations.

Report the Incident: Report the spill to the appropriate laboratory supervisor and

environmental health and safety (EHS) office.
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Spill Occurs

Evacuate Area & Alert Others

Assess Spill Size & Hazard

Small, Controllable Spill?

Large or Uncontrolled Spill

No

Don Appropriate PPE

Yes

Evacuate & Call Emergency Response Contain Spill with Absorbent Material

Collect Spilled Material

Decontaminate Spill Area

Dispose of Waste as Hazardous

Report Incident

Click to download full resolution via product page

Chemical Spill Response Workflow
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Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: The compound is stable under recommended storage conditions.[3]

Incompatible Materials: Strong oxidizing agents, strong acids, acid anhydrides, and acid

chlorides.[3]

Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon

oxides and nitrogen oxides (NOx).[1]

Toxicological Information
Detailed toxicological studies on 4-Amino-1-Boc-piperidine are limited. Most safety data

sheets indicate "no data available" for acute toxicity, skin corrosion/irritation, serious eye

damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, and

reproductive toxicity.[1] However, the classification as a skin and eye irritant/corrosive and a

respiratory irritant suggests that exposure should be minimized. The parent compound,

piperidine, is known to be corrosive.[7]
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Toxicological Endpoint Data

Acute Toxicity No data available[1]

Skin Corrosion/Irritation
Causes severe skin burns and eye damage /

Causes skin irritation[2][4]

Serious Eye Damage/Irritation
Causes serious eye damage / Causes serious

eye irritation[2][4]

Respiratory or Skin Sensitization No data available[1]

Germ Cell Mutagenicity No data available[1]

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

probable, possible or confirmed human

carcinogen by IARC.[1]

Reproductive Toxicity No data available[1]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation[1][2][4]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available[1]

Aspiration Hazard No data available[1]

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

risk assessment, which should be conducted by qualified personnel before handling this

chemical. Always refer to the most current Safety Data Sheet (SDS) provided by the

manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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